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Compound of Interest

Compound Name: L-Lactic acid-13C3

CAS No.: 87684-87-5

Cat. No.: B11934391

Get Quote

For researchers and drug development professionals, the proper management and disposal of

chemical reagents are paramount to ensuring laboratory safety and regulatory compliance.

This guide provides a comprehensive, step-by-step plan for the safe disposal of L-Lactic acid-
13C3, a stable isotope-labeled compound.

Key Consideration: Stable vs. Radioactive Isotopes

L-Lactic acid-13C3 is labeled with a stable isotope of carbon (¹³C), which is not radioactive.[1]

Consequently, its disposal does not require special precautions for radioactivity.[2] The disposal

procedures are fundamentally the same as those for the unlabeled parent compound, L-lactic

acid, treating it as a standard chemical waste.[2][3]

Essential Safety and Handling Information
Proper handling is the first step in a safe disposal workflow. The following table summarizes

key safety data based on the Safety Data Sheets (SDS) for L-lactic acid.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Step-by-Step Disposal Protocol
Follow these procedural steps to ensure the safe and compliant disposal of L-Lactic acid-
13C3 and associated waste.

Waste Characterization: The responsibility for correct waste characterization lies with the

waste generator.[8] L-Lactic acid is classified as a corrosive acidic compound that can cause

severe skin burns and eye damage.[5][6] Therefore, waste containing this substance should

be handled as hazardous chemical waste.[4][9]

Personal Protective Equipment (PPE) Check: Before handling the waste, ensure you are

wearing the appropriate PPE, including safety goggles and chemical-resistant gloves.[4]

Containerization:

Select a compatible, leak-proof, and sealable container for the waste.[4][10]

Place all waste, including any contaminated materials like absorbent pads from spills or

contaminated empty product containers, into this designated hazardous waste container.

[4][11]

Keep the container closed except when adding waste.[12]

Labeling:
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Clearly label the waste container with its contents: "Hazardous Waste: L-Lactic acid-
13C3".[10]

Include relevant hazard information (e.g., "Corrosive," "Irritant") as required by your

institution's Environmental Health and Safety (EHS) department.

Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.[12]

Do not store with incompatible materials.[8]

Arranging for Disposal:

Do not attempt to dispose of the chemical waste with general laboratory trash or pour it

down the drain.[4][6][7]

Contact a licensed professional waste disposal service or your institution's EHS

department to arrange for pickup and final disposal.[1][4][8][11] All disposal activities must

comply with local, state, and federal regulations.[1][11][13]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of L-Lactic acid-13C3.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of L-Lactic acid-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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